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The biosynthesis of actinomycin D is directed by a dedicated gene cluster. The table below summarizes the

core genes and their functions based on studies in Streptomyces chrysomallus and Streptomyces costaricanus

[1][2].

Gene(s) Protein Function Role in Biosynthesis
acmA, acmD 4-MHA adenylating enzyme & Initiation module; activates the 4-MHA
carrier protein [2] precursor and tethers it to the NRPS

assembly line [3]

acmB, acmC Peptide synthetases (NRPS) [4] [2] Elongation modules; incorporate five
amino acids (Thr, Val, Pro, Gly, Val) to form
the peptide lactone chain [1] [3]

acmG, acmF, Tryptophan 2,3-dioxygenase, aryl Convert tryptophan into the chromophore
acmKl/acmH, formamidase, kynureninase, precursor 4-Methyl-3-hydroxyanthranilic
acml/acmL methyltransferase [4] [2] acid (4-MHA) [1] [2]

acnR, achU, acnO, Regulatory genes (TetR family, Positive regulators of the biosynthetic gene
achnW LbmuU-like, etc.) [1] [4] cluster [1]

Experimental Workflow for Pathway Identification
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The following diagram outlines the key experimental steps for identifying and characterizing a biosynthetic

gene cluster, as applied to actinomycin D [1] [2] [5].
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Experimental workflow for BGC characterization

Actinomycin D: Mode of Action and Clinical Profile
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Actinomycin D (Dactinomycin) is a clinically used chemotherapeutic drug. The table below summarizes its

core properties [6] [7] [8].

Property Description

| Mechanism of Action | DNA intercalation: Binds DNA at transcription initiation complexes, primarily at
GpC sequences, inhibiting RNA polymerase [6] [8]. Topoisomerase inhibition: Stabilizes topoisomerase II-
DNA complexes, preventing DNA relaxation [8]. | | Primary Clinical Uses | Wilms' tumor,
rhabdomyosarcoma, Ewing's sarcoma, gestational trophoblastic neoplasia [6] [7]. | | Common Side Effects |
Bone marrow suppression, vomiting, mouth ulcers, hair loss, hepatotoxicity [6] [7]. It is a potent vesicant

(causes tissue damage if it leaks from the vein) [7]. |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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